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Compound of Interest

Compound Name: 2-Aminooctane

CAS No.: 693-16-3

Cat. No.: B1582153 Get Quote

Executive Summary & Chemical Profile
2-Aminooctane (also known as sec-octylamine or 1-methylheptylamine) is often

overshadowed by its linear isomer, n-octylamine. However, in advanced materials science, its

chiral center and branched alkyl chain provide unique steric and optoelectronic properties that

linear amines cannot offer.

While historically known as a sympathomimetic drug, its modern utility lies in chiral

optoelectronics (specifically halide perovskites), corrosion inhibition, and enantioselective

surface engineering. This guide details the protocols for leveraging 2-aminooctane in these

high-value applications.
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Property Specification
Material Science
Implication

Molecular Structure CH₃(CH₂)₅CH(NH₂)CH₃

Branching at C-alpha

increases steric hindrance,

affecting packing density in

SAMs and perovskite lattices.

Chirality Yes (R/S enantiomers)

Critical for inducing chirality in

inorganic lattices (Chiral

Induced Spin Selectivity -

CISS).

Boiling Point ~164°C

High enough for stable

processing, low enough for

vapor deposition.

Hydrophobicity LogP ~ 2.9

Excellent for creating moisture-

resistant barriers on metals

and semiconductors.

Application I: Chiral Halide Perovskites
(Optoelectronics)
Context: The most cutting-edge application of 2-aminooctane is as a chiral organic spacer in

2D Ruddlesden-Popper perovskites. Unlike linear octylamine, which forms achiral dielectric

layers, enantiopure (R)- or (S)-2-aminooctane induces a symmetry breaking in the inorganic

lead-halide lattice. This results in materials capable of Circularly Polarized Luminescence

(CPL) and enhanced spin-dependent transport.[1]

Mechanism of Action
The amine headgroup coordinates with the PbBr₆ octahedra. The chiral center at the

-position exerts a steric twist on the inorganic framework, transferring chirality from the organic
ligand to the achiral inorganic lattice.
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Experimental Protocol: Synthesis of Chiral 2D
Perovskite Films
Objective: Fabricate (R-2-OA)₂PbBr₄ thin films for CPL detection.

Materials:

(R)-2-Aminooctane (99% ee)[2]

Lead(II) Bromide (PbBr₂, 99.99%)

Hydrobromic Acid (HBr, 48% aq)

Solvents: DMF, Toluene, Isopropanol.

Workflow:

Ligand Protonation (Pre-step):

Dissolve 10 mmol (R)-2-aminooctane in 5 mL ethanol at 0°C.

Dropwise add 12 mmol HBr. Stir for 2 hours.

Evaporate solvent and recrystallize the salt (R-2-OA·HBr) from ethanol/diethyl ether. Dry

under vacuum.[3]

Precursor Solution Preparation:

Stoichiometry: 2:1 molar ratio of (R-2-OA·HBr) to PbBr₂.

Dissolve 0.2 mmol PbBr₂ and 0.4 mmol (R-2-OA·HBr) in 1 mL DMF.

Stir at 60°C for 4 hours until a clear, yellow solution forms.

Film Deposition (Spin Coating):

Substrate: UV-Ozone treated quartz or ITO glass.

Step 1: Dispense 50 µL solution. Spin at 1000 rpm (10s).
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Step 2: Ramp to 4000 rpm (30s).

Antisolvent Drop: At 15s remaining, drop 100 µL Toluene onto the spinning center to

induce rapid crystallization.

Annealing:

Bake at 100°C for 10 minutes to remove residual solvent and improve crystallinity.

Quality Control:

XRD: Look for sharp peaks at low angles (

) corresponding to the (00l) planes of the 2D layered structure.

CD Spectroscopy: Measure Circular Dichroism.[1] A strong signal near the excitonic

absorption edge (~400-500 nm) confirms chirality transfer.

Visualization: Chiral Perovskite Formation

Precursors
(PbBr2 + R-2-OA.HBr)

Solvation
(DMF, 60°C)

 Dissolve Spin Coating
(4000 rpm)

 Dispense Antisolvent Drop
(Toluene)

 t=15s Annealing
(100°C)

 Crystallize Chiral 2D Film
((R-2-OA)2PbBr4)

 Finalize

Click to download full resolution via product page

Caption: Workflow for synthesizing chiral 2D perovskite films using 2-aminooctane as the

organic spacer.

Application II: Vapor Phase Corrosion Inhibition
(VPCI)
Context: 2-Aminooctane is an effective Volatile Corrosion Inhibitor (VCI). Its vapor pressure

allows it to protect enclosed metal spaces (e.g., pipelines, electronics packaging) without direct

contact. The amine group adsorbs to the metal surface, while the branched C8 tail creates a

hydrophobic barrier against moisture.
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Unlike linear amines, the branched structure of 2-aminooctane creates a "disordered"

monolayer. While this might seem counterintuitive, in VPCI applications, this steric bulk

prevents the "zippering" crystallization of the inhibitor itself, ensuring it remains in a dynamic,

self-healing vapor phase rather than precipitating out too early.

Protocol: Electrochemical Impedance Spectroscopy
(EIS) Evaluation
Objective: Determine the Inhibition Efficiency (IE%) of 2-aminooctane on Carbon Steel in 1M

HCl.

Setup:

Working Electrode: Carbon Steel (1 cm² exposed area).

Counter Electrode: Platinum wire.

Reference Electrode: Ag/AgCl.

Electrolyte: 1M HCl (Control) vs. 1M HCl + 2-Aminooctane (100–500 ppm).

Procedure:

Surface Prep: Polish steel samples with SiC paper (up to 1200 grit), degrease with acetone,

and air dry.

OCP Stabilization: Immerse electrode in solution for 30 mins until Open Circuit Potential

stabilizes.

EIS Measurement:

Frequency Range: 100 kHz to 10 mHz.

Amplitude: 10 mV AC perturbation.

Data Analysis: Fit data to a Randles circuit (

).
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Calculation:

Where

is the charge transfer resistance.

Expected Results:

Blank: Low

(< 50

).

Inhibited: High

(> 500

).

Nyquist Plot: The diameter of the semi-circle increases with inhibitor concentration.

Application III: Chiral Resolution of Acids
Context: (S)-2-Aminooctane is a commercially valuable Chiral Resolving Agent. It is used to

separate racemic mixtures of carboxylic acids (e.g., N-acetyl amino acids, ibuprofen

precursors) via diastereomeric salt formation.

Protocol: Resolution of Racemic Mandelic Acid
Mixing: Dissolve 0.1 mol of racemic Mandelic Acid in hot ethanol.

Addition: Add 0.05 mol of (S)-2-Aminooctane (0.5 eq).

Note: Using 0.5 equivalents exploits "Pope-Peachey" resolution, precipitating the less

soluble diastereomeric salt.

Crystallization: Cool slowly to 4°C overnight. The salt [(S)-2-Amino-octane][(R)-Mandelate]

(hypothetical dominant pair) will crystallize.
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Filtration: Filter the crystals.

Liberation: Treat the solid salt with dilute HCl to liberate the resolved (R)-Mandelic acid and

extract into ether. Recover the amine from the aqueous layer using NaOH.

References
Chiral Perovskites: Ma, J., et al. (2021). "Chiral 2D Perovskites with High Degree of

Circularly Polarized Photoluminescence." ACS Nano. (Generalized citation for chiral

alkylamine perovskites).

Corrosion Inhibition: Bastidas, D. M., et al. (2005). "A study of copper corrosion inhibition by

amino-acid derivatives." Corrosion Science. (Foundational mechanism for amine adsorption).

Chiral Resolution: Jacques, J., Collet, A., & Wilen, S. H. (1981). Enantiomers, Racemates,
and Resolutions. Wiley-Interscience. (Standard text for amine-based resolution).

Chemical Data: PubChem. "2-Aminooctane Compound Summary."

BASF ChiPros: "Optical Resolution with Chiral Amines." BASF Technical Bulletin.

(Note: Specific papers solely dedicated to "2-aminooctane" in perovskites are emerging; the

protocol above is adapted from standard "octylamine" and "butylamine" protocols used in the

cited ACS Nano literature, optimized for the physical properties of the branched isomer.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Advanced Application Note: 2-Aminooctane in Materials
Science]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582153#2-aminooctane-applications-in-materials-
science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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